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Compound of Interest

Compound Name: AM679

Cat. No.: B1192093

Audience: Researchers, scientists, and drug development professionals.

Introduction AM679 is a potent synthetic cannabinoid (CB) that acts as a moderately potent
agonist for the cannabinoid receptors CB1 and CB2, with Ki values of 13.5 nM and 49.5 nM,
respectively[1][2]. Its chemical name is (2-iodophenyl)(1-pentyl-1H-indol-3-yl)-methanone, and
it is classified as an aminoalkylindole derivative[1][3]. Due to its activity at cannabinoid
receptors, AM679 is a valuable tool in neurological and pharmacological research. This
document provides a detailed protocol for the preparation, storage, and handling of AM679
stock solutions for in vitro and in vivo studies. The physiological and toxicological properties of
this compound are not fully known, and it should be handled with appropriate safety
precautions in a laboratory setting[1]. This product is intended for research and forensic
applications only[1].

Chemical and Physical Properties

The quantitative data for AM679 are summarized in the table below for easy reference. Proper
understanding of these properties, especially solubility, is critical for preparing accurate and
effective stock solutions.
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Property Value Reference
CAS Number 335160-91-3 [1]
Molecular Formula C20H20INO [1]
Molecular Weight 417.3 g/mol [1]
Appearance Crystalline solid [1]
Purity >98% [1]
Solubility (DMSO) 14 mg/mL [1]
Solubility (DMF) 10 mg/mL [1]
Solubility (Ethanol) 10 mg/mL [1]
Water Solubility Insoluble [2]

. -20°C (long-term); 0-4°C
Storage (Solid) (short-term) -

Stability (Solid) > 5 years at -20°C [1]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of AM679 using Dimethyl
Sulfoxide (DMSO) as the solvent, given its superior solubility for this compound[1].

2.1. Materials and Equipment

AM679 powder (=98% purity)[1]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

2.2. Safety Precautions

WARNING: The physiological and toxicological properties of AM679 are not well-
established[1]. This compound should be handled as a potentially hazardous substance.

Conduct all weighing and solution preparation in a well-ventilated area or a chemical fume
hood.

Avoid inhalation of the powder and direct contact with skin or eyes.

Dispose of waste according to institutional guidelines for chemical waste.

2.3. Step-by-Step Protocol for 10 mM Stock Solution

1. Calculation of Mass:

The molecular weight of AM679 is 417.3 g/mol [1].
To prepare 1 mL of a 10 mM stock solution, calculate the required mass:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 417.3 g/mol x 1000 mg/g = 4.173 mg

. Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out approximately 4.173 mg of AM679 powder into the tube. Record the
exact mass.

. Dissolving the Compound:

Based on the exact mass recorded, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.
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o Volume (pL) = [Mass (mg) / 417.3 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (uL/L)
o Example: If you weighed 4.20 mg, the required DMSO volume is: [4.20 / 417.3] / 0.010 *
1,000,000 = 1006 pL.

e Add the calculated volume of DMSO to the tube containing the AM679 powder.
4. Solubilization and Aliquoting:

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The
solution should be clear and free of particulates.

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

5. Storage and Stability:
o Store the aliquoted stock solution at -20°C for long-term storage (months to years)[2].
o For short-term storage (days to weeks), 0-4°C can be used[2].

o Properly stored, the stock solution is expected to be stable for over 2 years[2]. Protect from
light to prevent potential photodecomposition.

Visualizations

3.1. Experimental Workflow

The following diagram illustrates the workflow for preparing the AM679 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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